1-Pyrrolidinecarboxylic acid, 2,5-dioxo-, methyl ester

• IUPAC Name: methyl 2,5-dioxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C6H7NO4/c1-11-6(10)7-4(8)2-3-5(7)9/h2-3H2,1H3
• InChI Key: SJOCLUMLTHBOPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C(=O)CCC1=O
• Molecular Formula: C6H7NO4
• DSSTOX Substance ID: DTXSID30486277
• Molecular Weight: 157.12 g/mol
• CAS No.: 25543-13-9

Description

1-Pyrrolidinecarboxylic acid, 2,5-dioxo-, methyl ester is a useful research compound. Its molecular formula is C6H7NO4 and its molecular weight is 157.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 19.8 g (200 mmole) of succinimide and 22 ml (200 mmole) of N-methylmorpholine in 350 ml THF at -5° was added 15.5 ml (200 mmole) methylchloroformate over 20 minutes. After stirring for two hours at 25°, the solvent was removed under reduced pressure and the residue was taken up in EtOAc. The suspension was filtered, and washed with saturated NaCl, saturated NaHCO3, and saturated NaCl. After drying, the solution was concentrated under reduced pressure and Et2O was added, giving the product as a crystalline solid, 10.0 g. The structure was confirmed by NMR and mass spectroscopy.

Synthesis routes and methods III

Procedure details

Repeating the aforedescribed procedure in the absence of benzene solvent for the sodium succinimide-methylchloroformate reaction yields similar results.